Cas no 832737-77-6 (5-(3-Chloro-4-Fluorophenoxy)Methyl-2-Furoic Acid)

5-(3-Chloro-4-Fluorophenoxy)Methyl-2-Furoic Acid structure
832737-77-6 structure
Product Name:5-(3-Chloro-4-Fluorophenoxy)Methyl-2-Furoic Acid
CAS No:832737-77-6
MF:C12H8ClFO4
MW:270.640926361084
MDL:MFCD03421870
CID:2952641
PubChem ID:4640592
Update Time:2025-04-21

5-(3-Chloro-4-Fluorophenoxy)Methyl-2-Furoic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-氯-4-氟苯氧甲基)呋喃-2-羧酸
    • 5-[(3-Chloro-4-fluorophenoxy)methyl]-2-furoic acid
    • 5-[(3-chloro-4-fluorophenoxy)methyl]furan-2-carboxylic acid
    • 5-((3-chloro-4-fluorophenoxy)methyl)furan-2-carboxylic acid
    • 5-[(3-chloranyl-4-fluoranyl-phenoxy)methyl]furan-2-carboxylic acid
    • BBL010171
    • STK298744
    • 5-(3-chloro-4-fluorophenoxymethyl)furan-2-carboxylicacid
    • 5-(3-chloro-4-fluorophenoxymethyl)furan-2-carboxylic acid
    • TZQ
    • AB01304588-01
    • AKOS000308503
    • MFCD03421870
    • NCGC00307182-01
    • VS-02356
    • CHEMBL5307644
    • 832737-77-6
    • EN300-83624
    • 5-(3-Chloro-4-Fluorophenoxy)Methyl-2-Furoic Acid
    • MDL： MFCD03421870
    • Inchi： 1S/C12H8ClFO4/c13-9-5-7(1-3-10(9)14)17-6-8-2-4-11(18-8)12(15)16/h1-5H,6H2,(H,15,16)
    • InChI Key： UXWZMHGDRKKRHC-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)OCC1=CC=C(C(=O)O)O1)F

Computed Properties

  • Exact Mass: 270.0095146Da
  • Monoisotopic Mass: 270.0095146Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 59.7

5-(3-Chloro-4-Fluorophenoxy)Methyl-2-Furoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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Enamine
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